Cas no 175785-41-8 (2-Methyl-5-(trifluoromethyl)benzoxazole)

• Product Name: 2-Methyl-5-(trifluoromethyl)benzoxazole
• CAS No: 175785-41-8
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD09222481
• CID: 1057028
• PubChem ID: 19042720
• Update Time: 2025-06-12

2-Methyl-5-(trifluoromethyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)benzo[d]oxazole
• 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole
• 2-Methyl-5-(trifluoromethyl)benzoxazole
• 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole97%
• 2-Methyl-5-(trifluoromethyl)-1,3-benzoxazole 97%
• 175785-41-8
• A881558
• PS-6496
• SAEYCFGBSOYYAM-UHFFFAOYSA-N
• DA-17653
• Benzoxazole, 2-methyl-5-(trifluoromethyl)-
• MFCD09222481
• CS-0448465
• SY018746
• SCHEMBL7988985
• AC4726
• AKOS022184046

• MDL： MFCD09222481
• Inchi： 1S/C9H6F3NO/c1-5-13-7-4-6(9(10,11)12)2-3-8(7)14-5/h2-4H,1H3
• InChI Key： SAEYCFGBSOYYAM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(C)O2)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methyl-5-(trifluoromethyl)benzoxazole

Introduction to 2-Methyl-5-(trifluoromethyl)benzoxazole (CAS No. 175785-41-8)

2-Methyl-5-(trifluoromethyl)benzoxazole, identified by its Chemical Abstracts Service (CAS) number 175785-41-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzoxazole derivative features a methyl group at the 2-position and a trifluoromethyl group at the 5-position, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this compound not only makes it an interesting subject for synthetic chemistry but also opens up avenues for exploring its applications in drug discovery and material science.

The benzoxazole core is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing and electron-donating groups, such as the trifluoromethyl moiety, can significantly modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. In the case of 2-Methyl-5-(trifluoromethyl)benzoxazole, the presence of these substituents suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-Methyl-5-(trifluoromethyl)benzoxazole with greater accuracy. Studies have shown that benzoxazole derivatives can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Methyl-5-(trifluoromethyl)benzoxazole may contribute to its ability to interfere with key biological pathways, making it a promising candidate for further investigation.

In the realm of agrochemicals, heterocyclic compounds are increasingly being explored for their potential as pesticides and herbicides. The structural features of 2-Methyl-5-(trifluoromethyl)benzoxazole make it a candidate for developing novel agrochemicals that can target specific pests while minimizing environmental impact. The trifluoromethyl group, in particular, is known to enhance the bioactivity and stability of agrochemicals, potentially leading to more effective formulations.

The synthesis of 2-Methyl-5-(trifluoromethyl)benzoxazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic aldehydes and orthoesters, followed by functional group transformations to introduce the desired substituents. Advances in green chemistry have also led to the development of more sustainable synthetic methods, which are increasingly being adopted in industrial settings.

One of the most exciting aspects of studying compounds like 2-Methyl-5-(trifluoromethyl)benzoxazole is the opportunity to discover new therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying the molecular structure and evaluating the resulting biological activity, researchers can gain insights into how different functional groups influence a compound's behavior. This approach has been instrumental in the development of many successful drugs over the past few decades.

The role of 2-Methyl-5-(trifluoromethyl)benzoxazole in drug discovery is further underscored by its potential as a scaffold for designing new molecules with improved pharmacokinetic properties. For instance, modifications to enhance solubility or metabolic stability can make a compound more suitable for clinical use. Additionally, computational tools such as molecular dynamics simulations can help predict how a molecule will behave within a biological system, providing valuable guidance for experimental design.

In conclusion, 2-Methyl-5-(trifluoromethyl)benzoxazole (CAS No. 175785-41-8) represents a fascinating compound with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural features and reported biological activities make it an attractive subject for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global challenges related to health and agriculture.